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Compound of Interest

Compound Name: Propoxyphenyl! aildenafil

Cat. No.: B588146

Propoxyphenyl Aildenafil: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propoxyphenyl aildenafil is a synthetic compound identified as an analogue of sildenafil, the
active ingredient in several medications used to treat erectile dysfunction. As an unapproved
pharmaceutical ingredient, it has been detected in dietary supplements and so-called "herbal”
products, posing a potential health risk to consumers. This technical guide provides a
comprehensive overview of the available scientific information on propoxyphenyl aildenafil,
including its chemical properties, putative synthesis, mechanism of action, and analytical
detection methods. This document is intended to serve as a resource for researchers involved
in forensic analysis, drug development, and regulatory oversight.

Chemical Properties and Identification

Propoxyphenyl aildenafil is structurally related to sildenafil, with a key modification in the
ethoxy group on the phenyl ring being replaced by a propoxy group. The "aildenafil"
designation suggests a further structural modification, distinguishing it from "propoxyphenyl
sildenafil."
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CAS Number: While a specific CAS number for "Propoxyphenyl aildenafil” is not consistently
reported in public databases, the closely related analogue, Propoxyphenyl sildenafil, is
assigned the CAS Number 877777-10-1[1][2].

A summary of the key chemical properties for Propoxyphenyl aildenafil and the related
Propoxyphenyl sildenafil is presented in Table 1.

Table 1: Chemical Properties of Propoxyphenyl Aildenafil and Propoxyphenyl Sildenafil

Property Propoxyphenyl Aildenafil Propoxyphenyl Sildenafil
Molecular Formula C24H34N604S[3][4] C23H32N604S[1]
Molecular Weight 502.64 g/mol [4] 488.6 g/mol [1]

1-[[3-(4,7-Dihydro-1-methyl-7-

oxo-3-propyl-1H-pyrazolo[4,3-
IUPAC Name Not definitively established d]pyrimidin-5-yl)-4-

propoxyphenyl]sulfonyl]-4-

methylpiperazine

Propoxyphenyl 0-Desethyl o-propyl
Synonyms L , . ,
methisosildenafil sildenafil[1]

Putative Synthesis

A detailed, peer-reviewed synthesis protocol for propoxyphenyl aildenafil is not publicly
available. However, based on the known synthesis of sildenafil and its analogues, a plausible
synthetic route can be postulated[5][6]. The synthesis would likely follow a convergent strategy,
involving the preparation of a pyrazolopyrimidinone core and a substituted phenylsulfonyl
chloride, followed by their condensation.

A generalized workflow for the synthesis is depicted below.
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2-Propoxybenzoic Acid

Chlorosulfonic acid

Chlorosulfonation

5-(Chlorosulfonyl)-2-propoxybenzoic acid

Reaction with 1-methylpiperazine Pyrazolopyrimidinone Core Synthesis

Substituted Phenylsulfonyl Piperazine Intermediate Pyrazolopyrimidinone Intermediate

Condensation

Propoxyphenyl Aildenafil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

